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Introduction

LCZ696 (sacubitril/valsartan) is a first-in-class angiotensin receptor-neprilysin inhibitor (ARNI)
approved for the treatment of heart failure.[1] It exists as a co-crystal of the neprilysin inhibitor
prodrug sacubitril (AHU377) and the angiotensin Il type 1 (AT1) receptor blocker valsartan.[1]
Upon oral administration, sacubitril is rapidly metabolized to its active form, sacubitrilat
(LBQ657), which potently inhibits neprilysin, an enzyme responsible for the degradation of
several vasoactive peptides, including natriuretic peptides.[1] This dual mechanism of action—
enhancing the effects of natriuretic peptides while simultaneously blocking the renin-
angiotensin-aldosterone system (RAAS)—has proven effective in reducing cardiovascular
mortality and morbidity in heart failure patients.

However, the broad substrate specificity of neprilysin raises the potential for off-target effects,
as the enzyme is also involved in the metabolism of other biologically active peptides.

Furthermore, as with any therapeutic agent, both sacubitrilat and valsartan have the potential
to interact with other molecular targets in the body. This technical guide summarizes the initial
findings from preclinical and early clinical studies on the potential off-target effects of LCZ696,
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providing quantitative data, experimental methodologies, and visual representations of key
pathways and workflows to aid in the ongoing assessment of its safety and pharmacological
profile.

On-Target Pharmacology

The primary pharmacological actions of LCZ696 are the inhibition of neprilysin by its active
metabolite, sacubitrilat, and the blockade of the angiotensin Il type 1 (AT1) receptor by

valsartan.
] Potency
Component Target Action Reference
(IC50/K_d)
Sacubitrlat Neprilysin (NEP)  Inhibiti 2.3 nM (IC50) [1]
eprilysin nhibition 3n
(LBQ657) Priy
Sacubitril o o 16,700 + 2,300
Neprilysin (NEP) Inhibition [1]
(AHU377) nM (IC50)
Angiotensin Il
Valsartan Type 1 (AT1) Antagonism 1.44 nM (K_d) [2]
Receptor

Potential Off-Target Effects

The investigation into the off-target effects of LCZ696 has primarily focused on the
consequences of neprilysin inhibition on substrates other than natriuretic peptides, most
notably amyloid-beta (AB), bradykinin, and substance P. Additionally, the potential for
interactions of sacubitril, sacubitrilat, and valsartan with other receptors, enzymes, and
transporters has been explored.

Amyloid-Beta (AB) Metabolism

Neprilysin is one of the key enzymes involved in the degradation of amyloid-beta peptides in
the brain. Inhibition of neprilysin, therefore, carries a theoretical risk of A accumulation, a
hallmark of Alzheimer's disease.
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Clinical studies in healthy volunteers and preclinical studies in cynomolgus monkeys have
investigated the impact of LCZ696 on A levels in the cerebrospinal fluid (CSF) and plasma.

Table 2: Effect of LCZ696 on Amyloid-Beta Isoform
Concentrations in Healthy Volunteers (14-day treatment)

Change with
LCZ696 (400

Isoform Compartment p-value Reference
mg qd) vs.

Placebo

No significant
AB 1-42 CSF effect (Ratio: 0.919 [3]
0.98)

No significant
AB 1-40 CSF effect (Ratio: 0.702 [3]
1.05)

42% increase in
AB 1-38 CSF AUEC(0,36h) 0.023 [3]
(Ratio: 1.42)

Study Design: A double-blind, randomized, placebo-controlled study in healthy subjects who
received once-daily LCZ696 (400 mg) or placebo for 14 days.[3]

CSF Sampling: Serial CSF samples were collected over 36 hours at baseline and on day 14 via
an indwelling lumbar catheter.

AB Quantification: Concentrations of Af isoforms (AB1-38, AB1-40, and AB1-42) in CSF were
measured using a validated multiplex immunoassay (e.g., Meso Scale Discovery). The primary
endpoint was the change from baseline in the 36-hour area under the effect curve (AUEC) for
each AP isoform.
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Experimental Workflow for AB Measurement in CSF
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Caption: Workflow for assessing LCZ696's effect on CSF Ap.

Bradykinin and Substance P Metabolism

Neprilysin contributes to the degradation of bradykinin and substance P, peptides involved in
inflammation, pain, and vascular permeability. Inhibition of neprilysin could therefore potentiate
the effects of these peptides.
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A detailed protocol for a bradykinin degradation assay in the presence of neprilysin inhibitors
would typically involve the following steps:

e Enzyme Source: Purified recombinant human neprilysin.

e Substrate: Synthetic bradykinin.

e Inhibitor: Sacubitrilat (LBQ657) at various concentrations.

o Assay Buffer: A suitable physiological buffer (e.g., Tris-HCI) at 37°C.

o Reaction: The enzyme, substrate, and inhibitor are incubated together for a defined period.
e Termination: The reaction is stopped, often by the addition of an acid or a specific inhibitor.

» Quantification: The amount of undegraded bradykinin or a specific cleavage product is
measured, typically by high-performance liquid chromatography (HPLC) or mass
spectrometry.

Bradykinin Degradation Pathway and LCZ696 Intervention
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Caption: LCZ696's dual action on bradykinin and RAAS pathways.
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Interaction with Drug Transporters

In vitro studies have been conducted to evaluate the potential of sacubitril, sacubitrilat, and
valsartan to interact with various drug transporters, which could be a source of drug-drug
interactions.

Table 3: In Vitro Inhibition of Drug Transporters by
LCZ696 Components

Component Transporter Inhibition (IC50) Reference
Sacubitril OATP1B1 1.91 uM [4]
Sacubitril OATP1B3 3.81 uM [4]
. Yes (IC50 not
Sacubitrilat OAT3 - [4]
specified)
Yes (IC50 not
Valsartan OAT1 N [4]
specified)
Yes (IC50 not
Valsartan OAT3 - [4]
specified)
Yes (IC50 not
Valsartan OATP1B1 - [4]
specified)

Yes (IC50 not
Valsartan OATP1B3 o [4]
specified)

Note: "Yes" indicates that inhibition was observed, but the specific IC50 value was not provided

in the referenced abstract.

Phosphodiesterase (PDE) Activity

While a direct inhibitory effect of LCZ696 on phosphodiesterases has not been extensively
reported in initial studies, the mechanism of action of neprilysin inhibition leads to an increase
in cyclic guanosine monophosphate (cGMP), a downstream effector of natriuretic peptides.
This is an indirect effect on the cGMP signaling pathway, which is regulated by PDEs.
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Indirect Effect of LCZ696 on cGMP Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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